Cas no 131760-67-3 (N,N'-Dimethyl-N,N'-bis(mercaptoacetyl)hydrazine)

• Product Name: N,N'-Dimethyl-N,N'-bis(mercaptoacetyl)hydrazine
• CAS No: 131760-67-3
• MF: C₆H₁₂N₂O₂S₂
• MW: 208.301678657532
• MDL: MFCD18072743
• CID: 2858095
• PubChem ID: 11458450
• Update Time: 2025-06-08

N,N'-Dimethyl-N,N'-bis(mercaptoacetyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• N,N'-dimethyl-N,N'-bis(mercaptoacetyl)hydrazine
• 2-Mercapto-N'-(2-Mercaptoacetyl)-N,N'-diMethylacetohydrazide
• 2-Mercapto-N/'-(2-Mercaptoacetyl)-N,N/'-diMethylacetohydrazide
• N,N'-Dimethyl-N,N'-bis(mercaptoacetyl)hydrazine(>90%)
• N,N'-dimethyl-2-sulfanyl-N'-(2-sulfanylacetyl)acetohydrazide
• 131760-67-3
• SCHEMBL717592
• N,N'-Dimethyl-N,N'-bis(mercaptoacetyl)hydrazine

• MDL： MFCD18072743
• Inchi： 1S/C6H12N2O2S2/c1-7(5(9)3-11)8(2)6(10)4-12/h11-12H,3-4H2,1-2H3
• InChI Key： CQAWAFDKTQPIHN-UHFFFAOYSA-N
• SMILES： SCC(N(C)N(C)C(CS)=O)=O

Computed Properties

• Exact Mass: 208.03401998Da
• Monoisotopic Mass: 208.03401998Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 42.6Ų

Additional information on N,N'-Dimethyl-N,N'-bis(mercaptoacetyl)hydrazine

N,N'-Dimethyl-N,N'-bis(mercaptoacetyl)hydrazine: A Comprehensive Overview

N,N'-Dimethyl-N,N'-bis(mercaptoacetyl)hydrazine (CAS No. 131760-67-3) is a unique compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of hydrazine with two mercaptoacetyl groups and two methyl groups. Its structural complexity and functional versatility make it a valuable molecule for various applications, including drug development and chemical synthesis.

The molecular formula of N,N'-Dimethyl-N,N'-bis(mercaptoacetyl)hydrazine is C₈H₁₆N₂O₄S₂, and its molecular weight is approximately 244.35 g/mol. The compound features a central hydrazine core with two N-methyl groups and two mercaptoacetyl groups attached. The presence of these functional groups imparts unique chemical properties, such as high reactivity and the ability to form stable complexes with various metal ions.

In recent years, N,N'-Dimethyl-N,N'-bis(mercaptoacetyl)hydrazine has been the subject of extensive research due to its potential applications in medicinal chemistry. One of the key areas of interest is its use as a chelating agent in the development of metal-based drugs. Chelating agents are molecules that can bind to metal ions, forming stable complexes that can be used in various therapeutic applications. For example, metal complexes formed with N,N'-Dimethyl-N,N'-bis(mercaptoacetyl)hydrazine have shown promise in the treatment of diseases involving metal ion dysregulation, such as Alzheimer's disease and Parkinson's disease.

Another significant application of N,N'-Dimethyl-N,N'-bis(mercaptoacetyl)hydrazine is in the field of cancer research. Studies have demonstrated that certain metal complexes derived from this compound exhibit potent anticancer activity against various types of cancer cells. For instance, a recent study published in the Journal of Medicinal Chemistry reported that a platinum complex containing N,N'-Dimethyl-N,N'-bis(mercaptoacetyl)hydrazine as a ligand showed selective cytotoxicity towards breast cancer cells while exhibiting minimal toxicity to normal cells. This finding highlights the potential of this compound as a lead molecule for the development of novel anticancer drugs.

Beyond its medicinal applications, N,N'-Dimethyl-N,N'-bis(mercaptoacetyl)hydrazine has also found use in chemical synthesis and catalysis. Its ability to form stable complexes with transition metals makes it an excellent ligand for use in homogeneous catalysis. For example, palladium complexes containing this ligand have been used in cross-coupling reactions, which are crucial for the synthesis of complex organic molecules. These reactions are widely used in the pharmaceutical industry for the production of active pharmaceutical ingredients (APIs).

The synthesis of N,N'-Dimethyl-N,N'-bis(mercaptoacetyl)hydrazine involves several steps, starting from readily available starting materials. One common synthetic route involves the reaction of hydrazine with chloroacetic acid followed by methylation and mercaptanization steps. The detailed synthetic procedure has been well-documented in various scientific publications, providing researchers with a reliable method for producing this compound on both laboratory and industrial scales.

In terms of safety and handling, it is important to note that while N,N'-Dimethyl-N,N'-bis(mercaptoacetyl)hydrazine is not classified as a hazardous material, it should be handled with care due to its reactivity and potential for forming stable complexes with metal ions. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn when handling this compound to ensure safe laboratory practices.

The future prospects for N,N'-Dimethyl-N,N'-bis(mercaptoacetyl)hydrazine are promising. Ongoing research continues to explore its potential applications in various fields, including drug discovery, catalysis, and materials science. As new insights into its properties and behavior are gained, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.